Cas no 125332-48-1 (coetsoidin A)

• Product Name: coetsoidin A
• CAS No: 125332-48-1
• MF: C₂₂H₂₆O₆
• MW: 386.444g/mol
• CID: 215447
• PubChem ID: 136018424
• Update Time: 2024-02-29

coetsoidin A Chemical and Physical Properties

Names and Identifiers

• Kaura-5,16-diene-1,7-dione,15-(acetyloxy)-3,20-epoxy-6-hydroxy-, (3a,15b)- (9CI)
• (3beta,9beta,10xi,15alpha)-6-hydroxy-1,7-dioxo-3,20-epoxykaura-5,16-dien-15-yl acetate
• Coetsoidin A
• CID 101582565
• PubChem ID: 195431
• Kaura-5,16-diene-1,7-dione, 15-(acetyloxy)-3,20-epoxy-6-hydroxy-, (3α,15β)-
• 125332-48-1
• coetsoidin A

• Inchi： 1S/C22H26O6/c1-10-12-5-6-13-21(8-12,19(10)28-11(2)23)18(26)16(25)17-20(3,4)15-7-14(24)22(13,17)9-27-15/h12-13,15,19,25H,1,5-9H2,2-4H3/t12-,13-,15-,19-,21-,22-/m1/s1
• InChI Key： UOYUDLWZKQVTAO-MHIONUQNSA-N
• SMILES： O1[C@@H]2CC([C@]3(C1)C(=C(C([C@]14[C@@H](C(=C)[C@H](CC[C@H]13)C4)OC(C)=O)=O)O)C2(C)C)=O

Computed Properties

• Exact Mass: 386.173
• Monoisotopic Mass: 386.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 882
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.9

Experimental Properties

• Density: 1.34
• Boiling Point: 572°Cat760mmHg
• Flash Point: 200.6°C
• Refractive Index: 1.595
• pka: 8.18±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids